N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H7F2N3O3S2/c17-8-5-10(18)14-12(6-8)26-16(19-14)20-15(22)13-4-7-3-9(21(23)24)1-2-11(7)25-13/h1-6H,(H,19,20,22)
• InChI Key: HDUAGZNINAHKMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=C(S2)C(=O)NC3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C16H7F2N3O3S2
• Molecular Weight: 391.4 g/mol

Description

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DB772 and has been studied for its pharmacological activities, such as anti-cancer, anti-inflammatory, and anti-microbial properties.

Scientific Research Applications

Antitumor Applications

A study on the synthesis and biological evaluation of benzothiazole derivatives highlighted the potential of these compounds as potent antitumor agents. One particular derivative exhibited significant in vivo inhibitory effects on tumor growth, suggesting the therapeutic potential of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide in cancer treatment (Yoshida et al., 2005).

Pharmaceutical Research

Another area of application is in the synthesis of novel compounds for pharmaceutical research. For example, the development of metal complexes with heterocyclic sulfonamide showing strong carbonic anhydrase inhibitory properties indicates the compound's utility in designing new inhibitors that could have therapeutic applications (Büyükkıdan et al., 2013).

Fluorescent Chemosensors

This compound derivatives have also been explored for their utility as fluorescent chemosensors. One study reported the synthesis of benzimidazole derivatives that act as selective fluorescent chemosensors for the picogram detection of picric acid, showcasing the compound's potential in sensitive detection applications (Xiong et al., 2014).